molecular formula C16H13ClFN3O3S2 B2839547 5-chloro-N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)thiophene-2-sulfonamide CAS No. 920213-32-7

5-chloro-N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)thiophene-2-sulfonamide

Cat. No. B2839547
CAS RN: 920213-32-7
M. Wt: 413.87
InChI Key: YALOZHCHVHPQSA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of this compound includes a pyridazinone moiety, which is a derivative of pyridazine containing nitrogen atoms at positions 1 and 2 in the ring along with a keto functionality .


Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, it’s worth noting that pyridazinone derivatives have been used in a variety of chemical reactions due to their broad spectrum of pharmacological activities .

Scientific Research Applications

Antibacterial and Antitubercular Applications

  • A study synthesized novel heterocyclic compounds containing a sulfonamido moiety, showing significant antibacterial activity, which implies potential applications in antibacterial treatments (Azab, Youssef, & El-Bordany, 2013).
  • Another research focused on benzene sulfonamide pyrazole oxadiazole derivatives, exhibiting antimicrobial and antitubercular activities. This suggests their potential use in treating tuberculosis (Shingare et al., 2022).

Anticonvulsant and Cerebrovasodilation Effects

  • Compounds including 5-(arylthio)- and 5-(arylsulfinyl)thiophene-2-sulfonamides showed significant anticonvulsant activities and potential for increasing cerebral blood flow, highlighting their possible use in neurological treatments (Barnish et al., 1981).

Anticancer Activity

  • Research on 3(2h)-one pyridazinone derivatives indicated potential antioxidant and anticancer activities. These compounds, which include sulfonamide moieties, may be relevant in developing new cancer treatments (Mehvish & Kumar, 2022).

Ocular Hypotensive Activity

  • Sulfonamides have been investigated for their ocular hypotensive activity in glaucoma models, suggesting their application in eye health, particularly in the treatment of glaucoma (Prugh et al., 1991).

Antiviral Activity

  • A study on the synthesis of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives revealed certain anti-tobacco mosaic virus activities, pointing towards potential antiviral applications (Chen et al., 2010).

Enzyme Inhibition and Antimicrobial Properties

  • Novel sulfonamide derivatives have been synthesized and evaluated for urease inhibition and antimicrobial activities, indicating their utility in targeting specific enzymes and microbes (Noreen et al., 2017).

Metabolic Stability Analysis

  • A study analyzed the metabolic stability and biotransformation pathways of a sulfonamide compound, providing insights into its pharmacokinetics and potential as a drug candidate (Kubowicz-Kwaoeny et al., 2019).

properties

IUPAC Name

5-chloro-N-[2-[6-(4-fluorophenyl)pyridazin-3-yl]oxyethyl]thiophene-2-sulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H13ClFN3O3S2/c17-14-6-8-16(25-14)26(22,23)19-9-10-24-15-7-5-13(20-21-15)11-1-3-12(18)4-2-11/h1-8,19H,9-10H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YALOZHCHVHPQSA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C2=NN=C(C=C2)OCCNS(=O)(=O)C3=CC=C(S3)Cl)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H13ClFN3O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

413.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-chloro-N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)thiophene-2-sulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.